molecular formula C9H7ClN2O3 B8425089 6-Chloro-2-methyl-5-nitroisoindolin-1-one CAS No. 1441173-05-2

6-Chloro-2-methyl-5-nitroisoindolin-1-one

Cat. No.: B8425089
CAS No.: 1441173-05-2
M. Wt: 226.61 g/mol
InChI Key: XMANSYMCOLQXLP-UHFFFAOYSA-N
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Description

6-Chloro-2-methyl-5-nitroisoindolin-1-one is a useful research compound. Its molecular formula is C9H7ClN2O3 and its molecular weight is 226.61 g/mol. The purity is usually 95%.
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Properties

CAS No.

1441173-05-2

Molecular Formula

C9H7ClN2O3

Molecular Weight

226.61 g/mol

IUPAC Name

6-chloro-2-methyl-5-nitro-3H-isoindol-1-one

InChI

InChI=1S/C9H7ClN2O3/c1-11-4-5-2-8(12(14)15)7(10)3-6(5)9(11)13/h2-3H,4H2,1H3

InChI Key

XMANSYMCOLQXLP-UHFFFAOYSA-N

Canonical SMILES

CN1CC2=CC(=C(C=C2C1=O)Cl)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To methyl 2-(bromomethyl)-5-chloro-4-nitrobenzoate (617 mg, 2 mmol) in methanol (18 mL) was added Et3N (0.34 mL, 2.4 mmol) and methylamine in EtOH (0.3 mL, ˜d 8 M in EtOH, 2.4 mmol). The mixture was heated to 70° C. for 3 h. and then EtOAc (30 mL) and 2M HCl(aq) (30 mL) was added. The layers were separated and the aqueous layer was extracted with EtOAc (2×30 mL). The combined organic fractions were passed through a hydrophobic frit and the solvent was removed in vacuo. Purification of the residue via silica gel column chromatography (0-10% methanol in DCM) gave 6-chloro-2-methyl-5-nitroisoindolin-1-one (347 mg, 77%) as an off-white solid. LCMS (10 cm_ESCI_Bicarb_MeCN): [M+H]+=227 at 2.89 min. 1H NMR (400 MHz, CDCl3): δ 8.00 (s, 1H), 7.90 (s, 1H), 4.46 (s, 2H), 3.24 (s, 3H).
Quantity
617 mg
Type
reactant
Reaction Step One
Name
Quantity
0.34 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
0.3 mL
Type
reactant
Reaction Step One
Quantity
18 mL
Type
solvent
Reaction Step One
Name
Quantity
30 mL
Type
reactant
Reaction Step Two
Name
Quantity
30 mL
Type
solvent
Reaction Step Two

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